Cas no 193969-08-3 (10-O-Vanilloylaucubin)
10-O-Vanilloylaucubin is a bioactive iridoid glycoside derived from select plant species, known for its potential pharmacological properties. This compound exhibits notable anti-inflammatory and antioxidant activities, making it a subject of interest in biomedical research. Its molecular structure, featuring a vanilloyl moiety esterified to aucubin, enhances stability and bioavailability compared to its parent compound. Studies suggest it may modulate key signaling pathways involved in oxidative stress and immune response. With high purity and well-characterized analytical profiles, 10-O-Vanilloylaucubin serves as a valuable reference standard for phytochemical investigations and drug discovery applications. Its reproducible synthesis and consistent quality support rigorous scientific evaluation.

10-O-Vanilloylaucubin structure
Product name:10-O-Vanilloylaucubin
10-O-Vanilloylaucubin Chemical and Physical Properties
Names and Identifiers
-
- 10-O-Vanilloylaucubin
- [(1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-te trahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoat e
- [ "" ]
- 193969-08-3
- FS-10534
- [(1S,4aR,5S,7aS)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoate
- 10-o-Vanilloyl aucubin; Aucubin 10-O-vanillate; Pedunculariside
- AKOS032948599
- ((1S,4AR,5S,7aS)-5-hydroxy-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl)methyl 4-hydroxy-3-methoxybenzoate
- 10-Vanilloylaucubinz
- (-)-Pedunculariside
- 10-O-vanillate
- [(1S,4AR,5S,7AS)-5-HYDROXY-1-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1H,4AH,5H,7AH-CYCLOPENTA[C]PYRAN-7-YL]METHYL 4-HYDROXY-3-METHOXYBENZOATE
-
- Inchi: InChI=1S/C23H28O12/c1-31-15-7-10(2-3-13(15)25)21(30)33-9-11-6-14(26)12-4-5-32-22(17(11)12)35-23-20(29)19(28)18(27)16(8-24)34-23/h2-7,12,14,16-20,22-29H,8-9H2,1H3/t12-,14+,16+,17+,18+,19-,20+,22-,23-/m0/s1
- InChI Key: VTYVNBXSLBXSGD-IFWLTBFJSA-N
- SMILES: O=C(OC/C2=C/[C@@H](O)[C@@H]3/C=C\O[C@@H](O[C@@H]1O[C@@H]([C@@H](O)[C@H](O)[C@H]1O)CO)[C@H]23)c4ccc(O)c(OC)c4
Computed Properties
- Exact Mass: 496.15807632g/mol
- Monoisotopic Mass: 496.15807632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 801
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.33
- Topological Polar Surface Area: 185Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.6±0.1 g/cm3
- Boiling Point: 799.1±60.0 °C at 760 mmHg
- Flash Point: 274.3±26.4 °C
- Vapor Pressure: 0.0±3.0 mmHg at 25°C
10-O-Vanilloylaucubin Security Information
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
10-O-Vanilloylaucubin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TargetMol Chemicals | TN2575-1 mL * 10 mM (in DMSO) |
10-O-Vanilloylaucubin |
193969-08-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
A2B Chem LLC | AE93389-5mg |
10-O-Vanilloylaucubin |
193969-08-3 | 96.5% | 5mg |
$660.00 | 2024-04-20 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O46580-5mg |
[(1S,4aR,5S,7aS)-1-(β-D-Glucopyranosyloxy)-5-hydroxy-1,4a,5,7a-te trahydrocyclopenta[c]pyran-7-yl]methyl 4-hydroxy-3-methoxybenzoat e |
193969-08-3 | 5mg |
¥3438.0 | 2021-09-08 | ||
TargetMol Chemicals | TN2575-5mg |
10-O-Vanilloylaucubin |
193969-08-3 | 5mg |
¥ 3710 | 2024-07-20 | ||
TargetMol Chemicals | TN2575-5 mg |
10-O-Vanilloylaucubin |
193969-08-3 | 98% | 5mg |
¥ 3,710 | 2023-07-11 | |
Ambeed | A1945208-5mg |
((1S,4AR,5S,7aS)-5-hydroxy-1-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-7-yl)methyl 4-hydroxy-3-methoxybenzoate |
193969-08-3 | 98% | 5mg |
$945.0 | 2024-08-03 | |
TargetMol Chemicals | TN2575-1 ml * 10 mm |
10-O-Vanilloylaucubin |
193969-08-3 | 1 ml * 10 mm |
¥ 3810 | 2024-07-20 |
10-O-Vanilloylaucubin Related Literature
-
Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
-
3. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
-
Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
-
Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
193969-08-3 (10-O-Vanilloylaucubin) Related Products
- 1016987-87-3(b-D-Glucopyranoside,(1S,4aR,5S,7aS)-1,4a,5,7a-tetrahydro-5-[(4-hydroxybenzoyl)oxy]-7-(hydroxymethyl)cyclopenta[c]pyran-1-yl)
- 11027-63-7(Agnuside)
- 1824225-93-5(3,4-Pyrrolidinediethanol)
- 2137882-78-9(1-[(4-Ethylpiperazin-1-yl)methyl]-7-azabicyclo[2.2.1]heptane)
- 1806533-62-9(2-Ethoxy-5-propionylmandelic acid)
- 899958-63-5(N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide)
- 2320666-32-6(3-(2-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one)
- 1932272-50-8((7S,8aR)-7-fluoro-octahydropyrrolo[1,2-a]piperazine)
- 862976-10-1(6-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine)
- 2229210-34-6(4-bromo-3-(2-methyl-1-oxopropan-2-yl)benzonitrile)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:193969-08-3)10-O-Vanilloylaucubin

Purity:99%
Quantity:5mg
Price ($):850.0